Cas no 1300750-77-9 (2-Bromo-3-iodopyridin-4-amine)

2-Bromo-3-iodopyridin-4-amine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct bromo and iodo substituents at the 2- and 3-positions, along with the reactive amino group at the 4-position, make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The compound's structural features enable selective functionalization, facilitating the synthesis of complex heterocyclic scaffolds. High purity and stability under controlled conditions ensure reliable performance in medicinal chemistry applications, particularly in the development of targeted bioactive molecules. Its well-defined reactivity profile makes it valuable for constructing tailored pyridine-based compounds in drug discovery and material science.
2-Bromo-3-iodopyridin-4-amine structure
2-Bromo-3-iodopyridin-4-amine structure
Product Name:2-Bromo-3-iodopyridin-4-amine
CAS No:1300750-77-9
MF:C5H4BrIN2
MW:298.907132148743
MDL:MFCD28344964
CID:2106945
PubChem ID:60145703
Update Time:2025-05-26

2-Bromo-3-iodopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-bromo-3-iodopyridine
    • 2-bromo-3-iodopyridin-4-amine
    • 4-Pyridinamine, 2-bromo-3-iodo-
    • BCP24132
    • MFCD28344964
    • SY126716
    • SCHEMBL12491481
    • 1300750-77-9
    • AKOS027255929
    • FT-0710344
    • W11550
    • AMY39912
    • AS-60610
    • CS-0036221
    • DA-21309
    • 2-Bromo-3-iodopyridin-4-amine
    • MDL: MFCD28344964
    • Inchi: 1S/C5H4BrIN2/c6-5-4(7)3(8)1-2-9-5/h1-2H,(H2,8,9)
    • InChI Key: ZQGREJZTHYAJKL-UHFFFAOYSA-N
    • SMILES: IC1C(=NC=CC=1N)Br

Computed Properties

  • Exact Mass: 297.86026g/mol
  • Monoisotopic Mass: 297.86026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.8

2-Bromo-3-iodopyridin-4-amine Pricemore >>

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